N~1~-(4-ethoxyphenyl)-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[benzenesulfonyl-[(4-fluorophenyl)methyl]amino]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C23H23FN2O4S/c1-2-30-21-14-12-20(13-15-21)25-23(27)17-26(16-18-8-10-19(24)11-9-18)31(28,29)22-6-4-3-5-7-22/h3-15H,2,16-17H2,1H3,(H,25,27)
• InChI Key: XWVOZCMYLIFEIV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN(CC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C23H23FN2O4S
• Molecular Weight: 442.5 g/mol

Description

N~1~-(4-ethoxyphenyl)-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide, also known as EFPG, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EFPG is a small molecule that belongs to the class of glycine receptor antagonists.

Mechanism of Action

N~1~-(4-ethoxyphenyl)-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide acts as a competitive antagonist of glycine receptors, which are ligand-gated ion channels that are primarily found in the spinal cord and brainstem. Glycine receptors play a crucial role in the transmission of pain signals in the spinal cord. By blocking glycine receptors, this compound reduces the transmission of pain signals, thereby providing relief from neuropathic pain.
Biochemical and Physiological Effects:
This compound has been shown to produce dose-dependent inhibition of glycine receptor-mediated currents in vitro. This compound has also been shown to possess anxiolytic and anticonvulsant properties in animal models. This compound has been shown to produce a dose-dependent reduction in the duration of tonic-clonic seizures in mice.

Advantages and Limitations for Lab Experiments

N~1~-(4-ethoxyphenyl)-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide has several advantages as a research tool. It is a small molecule that can easily penetrate the blood-brain barrier, allowing for its effects on the central nervous system to be studied. This compound is also relatively stable, allowing for long-term storage and use in experiments. However, this compound has certain limitations as a research tool. It has a relatively short half-life, which can make it difficult to maintain consistent drug levels in animal models. This compound can also produce off-target effects, which can complicate the interpretation of experimental results.

Future Directions

N~1~-(4-ethoxyphenyl)-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide has significant potential as a therapeutic agent for the treatment of neuropathic pain, anxiety, and epilepsy. Further studies are needed to determine the optimal dosing regimen and to evaluate the long-term safety and efficacy of this compound. Future research should also focus on identifying the molecular mechanisms underlying the anxiolytic and anticonvulsant properties of this compound. Additionally, this compound can be used as a research tool to study the role of glycine receptors in pain transmission and other physiological processes.

Synthesis Methods

N~1~-(4-ethoxyphenyl)-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide can be synthesized by reacting 4-fluorobenzylamine with 4-ethoxybenzaldehyde to form the Schiff base, which is then reduced with sodium borohydride to obtain the corresponding amine. This amine is then reacted with phenylsulfonyl chloride and glycine to form this compound.

Scientific Research Applications

N~1~-(4-ethoxyphenyl)-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide has been extensively studied for its potential therapeutic applications in the treatment of neuropathic pain, anxiety, and epilepsy. This compound has been shown to block glycine receptors, which are involved in the transmission of pain signals in the spinal cord. This compound has also been shown to possess anxiolytic and anticonvulsant properties in animal models.